1-[3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexyl]ethan-1-one

• CAS No.: 63229-33-4
• Molecular Formula: C13H22O
• Molecular Weight: 194.31 g/mol
• IUPAC Name: 1-(3,3-dimethyl-1-prop-2-enylcyclohexyl)ethanone
• InChI: InChI=1S/C13H22O/c1-5-7-13(11(2)14)9-6-8-12(3,4)10-13/h5H,1,6-10H2,2-4H3
• InChI Key: MTHPGUYWHJRZNW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCCC(C1)(C)C)CC=C

Description

1-[3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexyl]ethan-1-one is a useful research compound. Its molecular formula is C13H22O and its molecular weight is 194.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A slurry of 1-acetyl-3,3-dimethylcyclohexane (156 grams, 1 mole), potassium hydroxide (86 grams, 1.5 moles), and toluene (300 ml) is heated to reflux. Allyl chloride (114 grams, 1.5 moles) is added to the thickened reaction mass whereupon the mass becomes more fluid. The mixture is heated at reflux for 61/2 hours. At the end of this period, the reaction mass is cooled to room temperature, and 500 ml of water is added thereto. The aqueous layer is discarded, and the organic layer is distilled to afford 74 grams of recovered 1-acetyl-3,3-dimethyl hexane, 53 grams of 1-acetyl-3,3-dimethyl-1-(2-propenyl) cyclohexane, and 35 grams of 3,3-dimethyl-1-(4-pentenoyl) cyclohexane.

Synthesis routes and methods II

Procedure details

A slurry of potassium hydroxide (84 grams, 1.5 moles), 1-acetyl-3,3-dimethyl) cyclohexane (156 grams, 1 mole), dibenzo-18-crown-6 (3 grams) having the structure: ##STR31## produced by the Aldrich Chemical Company of Metuchen, New Jersey, and toluene (150 ml) is heated to reflux whereupon the reaction mass thickens. The mass is cooled to 70° C., and allyl chloride (114 grams, 1.5 moles) is added thereto rendering the reaction mixture more fluid. The reaction mixture is heated at reflux for an additional 9 hours whereupon the mass is cooled, and water is added. The aqueous layer is added, and the organic layer is distilled for afford 24 grams of 3,3-dimethylcyclohexane, 48 grams of 1-acetyl-3,3-dimethyl-1-(2-propenyl)cyclohexane, and 90 grams of nonvolatile material.